1,3-Diacetoxy-2,4-dimethylbenzene

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: (3-acetyloxy-2,4-dimethylphenyl) acetate
• InChI: InChI=1S/C12H14O4/c1-7-5-6-11(15-9(3)13)8(2)12(7)16-10(4)14/h5-6H,1-4H3
• InChI Key: WDCKQYZCSTVRLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)OC(=O)C)C)OC(=O)C

Description

1,3-Diacetoxy-2,4-dimethylbenzene (CAS: N/A; Molecular Formula: C₁₂H₁₄O₄) is a polysubstituted benzene derivative featuring two acetoxy (-OAc) groups at the 1- and 3-positions and two methyl (-CH₃) groups at the 2- and 4-positions. This compound is structurally distinct due to its combination of electron-withdrawing (acetoxy) and electron-donating (methyl) substituents, which influence its physicochemical properties and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Substituted Benzene Derivatives with Methyl Groups

• m-Xylene (1,3-Dimethylbenzene)

  • Molecular Formula : C₈H₁₀
  • Key Differences : Lacks acetoxy groups, resulting in lower polarity and molecular weight.
  • Physical Properties : Boiling point ~139°C (vs. higher for 1,3-Diacetoxy-2,4-dimethylbenzene due to -OAc groups).
  • Applications : Primarily an industrial solvent; less reactive in hydrolysis compared to acetoxy-containing analogs .
• Spectroscopic Data: Exhibits UV λmax = 277.80 nm (methanol), attributed to aromatic π→π* transitions. The acetoxy groups in 1,3-Diacetoxy-2,4-dimethylbenzene would likely red-shift this absorption due to conjugation with lone pairs on oxygen .

2.2. Substituted Benzene Derivatives with Oxygen-Containing Groups

• 1-Isopropyl-2-methoxy-4-methylbenzene Molecular Formula: C₁₁H₁₆O Key Differences: Methoxy (-OMe) groups are less reactive toward hydrolysis than acetoxy (-OAc) groups. Reactivity: Methoxy groups stabilize via resonance, whereas acetoxy groups are susceptible to acid/base-mediated hydrolysis, yielding phenolic intermediates .
• Caffeic Acid (3,4-Dihydroxybenzeneacrylic Acid) Molecular Formula: C₉H₈O₄ Key Differences: Contains dihydroxy and propenoic acid groups, conferring antioxidant properties. In contrast, 1,3-Diacetoxy-2,4-dimethylbenzene’s ester groups may serve as protecting groups or prodrug motifs .

Physicochemical and Spectroscopic Comparison Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Boiling Point (°C)	UV λmax (nm)
1,3-Diacetoxy-2,4-dimethylbenzene	C₁₂H₁₄O₄	222.24	2× -OAc, 2× -CH₃	~300 (est.)	~280 (est.)
m-Xylene	C₈H₁₀	106.16	2× -CH₃	139	270
2-Benzyl-1,4-dimethylbenzene	C₁₅H₁₆	196.29	Benzyl, 2× -CH₃	N/A	277.8
1-Isopropyl-2-methoxy-4-methylbenzene	C₁₁H₁₆O	164.25	-OMe, -CH(CH₃)₂, -CH₃	~220 (est.)	N/A